(2E,4E)-N-(4-{5-[(2E,4E)-hexa-2,4-dienoylamino]-1H-benzimidazol-2-yl}phenyl)hexa-2,4-dienamide

• Molecular Formula: C25H24N4O2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: (2E,4E)-N-[4-[6-[[(2E,4E)-hexa-2,4-dienoyl]amino]-1H-benzimidazol-2-yl]phenyl]hexa-2,4-dienamide
• InChI: InChI=1S/C25H24N4O2/c1-3-5-7-9-23(30)26-19-13-11-18(12-14-19)25-28-21-16-15-20(17-22(21)29-25)27-24(31)10-8-6-4-2/h3-17H,1-2H3,(H,26,30)(H,27,31)(H,28,29)/b5-3+,6-4+,9-7+,10-8+
• InChI Key: XNUWQWXHNRAEOX-MIIZMDLZSA-N
• Isomeric SMILES: C/C=C/C=C/C(=O)NC1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)NC(=O)/C=C/C=C/C
• Canonical SMILES: CC=CC=CC(=O)NC1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)NC(=O)C=CC=CC

Description

• The compound’s IUPAC name is (2E,4E)-N-(4-{5-[(2E,4E)-hexa-2,4-dienoylamino]-1H-benzimidazol-2-yl}phenyl)hexa-2,4-dienamide .
• It belongs to the class of hexadienamides .
• This compound features two conjugated double bonds (2E,4E) in its aliphatic side chain and a benzimidazole ring system.
• Its molecular formula is C~30~H~24~N~4~O~2~ .

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps, including the coupling of the benzimidazole moiety with the hexadienoylamino group.

Reaction Conditions: Specific reaction conditions would depend on the synthetic route chosen.

Industrial Production: While I don’t have direct information on industrial production methods, research laboratories typically synthesize this compound for scientific investigations.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions can yield derivatives with modified functional groups or stereochemistry.

Scientific Research Applications

Chemistry: Investigating the reactivity and properties of this compound.

Biology: Studying its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Exploring its potential as a drug candidate (e.g., anticancer, antimicrobial).

Industry: Possible applications in materials science or catalysis.

Comparison with Similar Compounds

Similar Compounds: Other hexadienamides or benzimidazole derivatives.

Uniqueness: Highlight its specific structural features or functional groups.

Remember that further detailed studies and experimental data are essential to fully understand the compound’s properties and applications